Cas no 2034257-90-2 (N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide)

• Product Name: N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide
• CAS No: 2034257-90-2
• MF: C₁₃H₁₀N₄O
• MW: 238.244701862335
• CID: 5347882
• Update Time: 2025-05-19

N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(pyrazolo[1,5-a]pyridin-5-yl)nicotinamide
• N-pyrazolo[1,5-a]pyridin-5-ylpyridine-3-carboxamide
• N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide

• Inchi： 1S/C13H10N4O/c18-13(10-2-1-5-14-9-10)16-11-4-7-17-12(8-11)3-6-15-17/h1-9H,(H,16,18)
• InChI Key： ZSHCWABHBILNLQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NC1C=CN2C(=CC=N2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 0.8
• Topological Polar Surface Area: 59.3

Additional information on N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide

N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide: A Comprehensive Overview

The compound N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide (CAS No. 2034257-90-2) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and structural versatility. The pyrazolo[1,5-a]pyridine moiety, combined with the pyridine-3-carboxamide group, creates a structure that is both chemically intriguing and functionally useful.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of synthesis but also allow for better control over the stereochemistry and purity of the final product. The N-{pyrazolo[1,5-a]pyridin-5-yl} group has been shown to exhibit remarkable electronic properties, making it a valuable component in the design of advanced materials.

One of the most promising applications of N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide lies in its potential as a building block for organic electronics. The compound's ability to form stable π-conjugated systems makes it an excellent candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Researchers have demonstrated that incorporating this compound into OLED architectures can significantly improve device efficiency and stability, paving the way for its commercial application in next-generation displays.

In addition to its electronic applications, this compound has also garnered attention in the field of medicinal chemistry. The carboxamide group within its structure is known to exhibit bioactivity, particularly in modulating enzyme activity and receptor interactions. Recent studies have explored its potential as a lead compound for drug discovery, with promising results in inhibiting key enzymes involved in neurodegenerative diseases. This highlights the compound's dual role as both a functional material and a bioactive agent.

The structural uniqueness of N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide also makes it an attractive candidate for supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions enables the creation of complex self-assembled structures, which are highly sought after in nanotechnology applications. Researchers have successfully utilized this compound to construct stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as light or temperature.

From a sustainability perspective, the synthesis and application of this compound align well with green chemistry principles. The use of renewable feedstocks and energy-efficient synthesis methods ensures that its production has a minimal environmental footprint. Furthermore, its application in energy-efficient electronic devices contributes to reducing overall energy consumption on a larger scale.

In conclusion, N-{pyrazolo[1,5-a]pyridin-5-yl}pyridine-3-carboxamide (CAS No. 2034257-90-2) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, combined with cutting-edge synthetic techniques and innovative applications, positions it as a key player in advancing modern materials science and medicinal chemistry. As research continues to uncover new possibilities for this compound, its impact on both academic and industrial sectors is expected to grow significantly.